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Compound of Interest

Compound Name:
2-(4-Bromophenyl)ethylamine

hydrochloride

Cat. No.: B1342784 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(4-Bromophenyl)ethylamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Bromophenyl)ethylamine hydrochloride is a chemical compound used in research and

development, particularly in the synthesis of more complex molecules in the pharmaceutical

and agrochemical industries. Due to its chemical nature, it is imperative that this compound is

handled with the utmost care, adhering to strict safety protocols to minimize risk to personnel

and the environment. This guide provides a comprehensive overview of the safety and handling

procedures for 2-(4-Bromophenyl)ethylamine hydrochloride, intended for an audience of

trained professionals in a laboratory or drug development setting.

Hazard Identification and Classification
2-(4-Bromophenyl)ethylamine hydrochloride is classified as a hazardous substance. The

primary hazards are associated with its corrosive nature.

GHS Hazard Classification:
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Hazard Class Hazard Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Acute Toxicity (Oral, Inhalation)
Category 4 (Assumed based on related

compounds)

Aquatic Hazard (Chronic) Category 2 (Based on related compounds)

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3]

H318: Causes serious eye damage.

H302 + H332: Harmful if swallowed or if inhaled.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

safety data sheets and should be followed diligently. Key statements include P260 (Do not

breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective

clothing/eye protection/face protection), P301+P330+P331 (IF SWALLOWED: rinse mouth. Do

NOT induce vomiting), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water/shower), and P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to

do. Continue rinsing).[1]

Physical and Chemical Properties
Quantitative data for 2-(4-Bromophenyl)ethylamine hydrochloride is not always readily

available, and in some cases, data for the free base, 2-(4-Bromophenyl)ethylamine, is provided

as a reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.tcichemicals.com/US/en/p/B3454
https://www.tcichemicals.com/OP/en/p/B3454
https://www.fishersci.com/shop/products/2-4-bromophenyl-ethylamine-98-thermo-scientific/AAH6370603
https://www.tcichemicals.com/US/en/p/B3454
https://www.benchchem.com/product/b1342784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Chemical Formula C₈H₁₁BrClN For the hydrochloride salt.

Molecular Weight 236.54 g/mol For the hydrochloride salt.

CAS Number 39260-89-4 For the hydrochloride salt.[4]

Appearance Solid or liquid For the hydrochloride salt.[4]

Purity 96% [4]

Melting Point Not available

Boiling Point 63-72 °C @ 0.2 mmHg For the free base.

Density 1.29 g/mL at 25 °C For the free base.

Solubility Slightly soluble in water.[3]

For the free base. The

hydrochloride salt is expected

to have higher water solubility.

Flash Point 113 °C (235.4 °F) - closed cup For the free base.

Refractive Index n20/D 1.574 For the free base.

Experimental Protocols for Safety Assessment
Detailed experimental safety data for 2-(4-Bromophenyl)ethylamine hydrochloride is not

publicly available. However, the hazard classifications are determined based on standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Skin Corrosion/Irritation: The potential for skin corrosion and irritation is typically assessed

using the OECD Test Guideline 404 for Acute Dermal Irritation/Corrosion.[5][6] This in vivo test

involves applying the substance to the skin of a rabbit for a defined period and observing the

effects.[5] Alternatively, in vitro methods using reconstructed human epidermis models are now

more common to reduce animal testing. A study on a related compound using an in vitro

method (EpiDerm™ skin irritation test) showed that it was not classified as an irritant or

corrosive under the tested conditions.[7][8] However, given the consistent classification of 2-(4-
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bromophenyl)ethylamine as causing severe skin burns, a cautious approach is warranted.[1][2]

[3]

Eye Damage/Irritation: The assessment of serious eye damage or irritation is guided by OECD

Test Guideline 405. This involves applying the test substance to the eye of an animal and

observing the effects on the cornea, iris, and conjunctiva.

Acute Toxicity (Oral, Dermal, Inhalation): Acute toxicity is determined by standardized tests

such as OECD Test Guidelines 420, 423, or 425 for oral toxicity, 402 for dermal toxicity, and

403 or 436 for inhalation toxicity. These studies determine the median lethal dose (LD50) or

median lethal concentration (LC50). While specific LD50 or LC50 values for 2-(4-
Bromophenyl)ethylamine hydrochloride were not found, related compounds are classified

as harmful if swallowed or inhaled.

Aquatic Toxicity: The environmental hazards are assessed using protocols such as OECD Test

Guideline 203 (Fish, Acute Toxicity Test), 202 (Daphnia sp. Acute Immobilisation Test), and 201

(Alga, Growth Inhibition Test). A safety data sheet for a related compound indicates that it is

"toxic to aquatic life with long lasting effects".

Safe Handling and Storage
Engineering Controls:

Work with this compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile or neoprene).

A lab coat or, for larger quantities, a chemical-resistant apron or suit should be worn.
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Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and acid gases should be used.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.[10]

First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[9]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[10]
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Spill and Waste Disposal
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 5.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, labeled container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Do not allow the material to enter drains or waterways.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

This material may be considered a hazardous waste and should be disposed of by a

licensed professional waste disposal service.

Visual Guides
The following diagrams illustrate key workflows for the safe handling and emergency response

for 2-(4-Bromophenyl)ethylamine hydrochloride.
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Caption: Workflow for the safe handling of 2-(4-Bromophenyl)ethylamine hydrochloride.
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Caption: First aid response for exposure to 2-(4-Bromophenyl)ethylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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